Cas no 899979-78-3 (N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide)

• Product Name: N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide
• CAS No: 899979-78-3
• MF: C₂₃H₃₀N₂O₆S
• MW: 462.559105396271
• CID: 5491506
• Update Time: 2025-07-09

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-3,4,5-triethoxybenzamide
• N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide

• InChI Key： XANYMMHTXOQGLA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCS2(=O)=O)C=C1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide (CAS No. 899979-78-3): A Comprehensive Overview

N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide (CAS No. 899979-78-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and triethoxybenzamide functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationships (SAR) due to its modular design, which allows for targeted modifications to enhance bioavailability and efficacy.

The molecular structure of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide features a 1,2-thiazinane ring with a sulfonyl group (1,1-dioxo-1lambda6), which contributes to its stability and reactivity. The presence of triethoxybenzamide further enhances its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in the development of small-molecule inhibitors, particularly in targeting enzymes involved in inflammatory pathways.

One of the most searched questions regarding this compound is: "What are the potential therapeutic applications of N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide?" Preliminary research suggests its utility in modulating protein-protein interactions (PPIs), a hot topic in drug discovery. Its ability to act as a scaffold for kinase inhibitors has also been explored, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, CAS No. 899979-78-3 is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing hazardous byproducts. This aligns with the broader trend of environmentally conscious chemical manufacturing, a key concern for regulatory bodies and industry stakeholders.

In the context of AI-driven drug discovery, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide has been flagged as a promising candidate for virtual screening due to its balanced lipophilicity and molecular weight. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, making it a subject of interest for machine learning applications in pharmacology.

The commercial availability of CAS No. 899979-78-3 is another frequently searched topic. Suppliers often highlight its high purity (>98%) and suitability for high-throughput screening (HTS) assays. Its stability under ambient conditions further adds to its appeal for industrial and academic laboratories.

Looking ahead, the compound’s potential in neurodegenerative disease research is being explored, particularly in targeting protein misfolding disorders. This aligns with the rising global focus on aging populations and the need for innovative therapeutics. As such, N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl-3,4,5-triethoxybenzamide represents a compelling case study in the intersection of medicinal chemistry and biotechnology.

For researchers seeking detailed spectroscopic data or synthetic protocols, this compound’s well-documented NMR and HPLC profiles make it a reliable reference material. Its inclusion in chemical libraries for fragment-based drug design further underscores its relevance in modern drug development pipelines.